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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzoic acid

Cat. No.: B181752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the available thermochemical

data for 3-Chloro-2-methylbenzoic acid. Due to a lack of extensive experimental

thermochemical data in the public domain for this specific compound, this document presents

high-quality computed data and outlines the established experimental protocols for determining

such properties in related aromatic carboxylic acids. Additionally, a key metabolic pathway

involving the biodegradation of 3-Chloro-2-methylbenzoic acid is detailed and visualized.

Physicochemical and Computed Thermochemical
Data
While experimental thermochemical values such as the standard enthalpy of formation and

combustion are not readily available in the literature for 3-Chloro-2-methylbenzoic acid,

computational methods provide reliable estimates. The following table summarizes key

physicochemical properties and computed thermochemical data.
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Property Value Source

Molecular Formula C₈H₇ClO₂ --INVALID-LINK--

Molecular Weight 170.59 g/mol --INVALID-LINK--

CAS Number 7499-08-3 --INVALID-LINK--

Melting Point 163-166 °C --INVALID-LINK--

Computed Molar Refractivity 42.6 ± 0.3 m³/mol --INVALID-LINK--

Computed Polarizability 16.5 ± 0.5 Å³ --INVALID-LINK--

Experimental Protocols for Thermochemical
Analysis
The determination of thermochemical data for aromatic carboxylic acids like 3-Chloro-2-
methylbenzoic acid typically involves well-established calorimetric techniques. The following

sections detail the methodologies for two primary experimental approaches.

Combustion Calorimetry for Enthalpy of Formation
Static bomb combustion calorimetry is the standard method for determining the enthalpy of

combustion, from which the standard enthalpy of formation can be derived. Benzoic acid is a

common calibrant for this procedure.[1][2][3][4][5]

Experimental Workflow:
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Sample Preparation

Calorimeter Setup

Combustion and Measurement

Data Analysis

Press Sample into Pellet

Weigh Pellet (±0.0001 g)

Place in Crucible

Place Crucible in Bomb

Transfer

Add Distilled Water

Seal Bomb

Pressurize with O₂ (30 atm)

Place Bomb in Calorimeter Jacket

Equilibrate System

Start

Ignite Sample

Record Temperature Change (ΔT)

Determine Gross Heat of Combustion

Input ΔT

Apply Corrections (e.g., fuse wire, nitric acid formation)

Calculate Standard Enthalpy of Combustion

Derive Standard Enthalpy of Formation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DSC Setup

Measurement Cycle

Data Analysis

Weigh Sample into Pan

Hermetically Seal Pan

Place Sample and Reference Pans in DSC Cell

Equilibrate at Starting Temperature

Start

Ramp Temperature at a Constant Rate

Record Differential Heat Flow

Integrate Peak Area for Enthalpy of Fusion Calculate Heat Capacity from Heat Flow

Determine Onset and Peak Temperatures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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